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A detailed examination of pheromone lure composition reveals that specific blends of (Z)-11-

tetradecenyl acetate, (E)-11-tetradecenyl acetate, and the synergist dodecyl acetate are critical

for the effective monitoring of the redbanded leafroller (Argyrotaenia velutinana), a significant

pest in orchards. While "11-dodecen-1-ol" is a component in some lepidopteran pheromones,

for the redbanded leafroller, the combination and ratio of the aforementioned acetates are the

key determinants of lure efficacy. This guide provides a comparative analysis of different

pheromone blends based on available experimental data.

Key Pheromone Components and Their Role
The primary sex pheromone components for the redbanded leafroller are (Z)-11-tetradecenyl

acetate (Z11-14:Ac) and (E)-11-tetradecenyl acetate (E11-14:Ac). Dodecyl acetate (12:Ac) has

been identified as a crucial synergist that significantly enhances the attractiveness of the

pheromone blend to male moths. The precise ratio of these components is vital for optimal trap

capture rates.

Comparative Performance of Pheromone Blends
Field trials have demonstrated that the ratio of the (E) to (Z) isomers of 11-tetradecenyl acetate

significantly influences the capture of male A. velutinana. Gas chromatographic analyses of

pheromone glands from female moths have shown that the natural ratio of the E/Z isomers is

approximately 7-9% of the E-isomer[1][2]. Commercial lures are formulated to mimic this

natural blend.
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One commercially available lure for the redbanded leafroller contains (Z)-11-tetradecenyl

acetate, (E)-11-tetradecenyl acetate, and dodecyl acetate[3]. While the exact ratios in

commercial products are often proprietary, research indicates that a blend mimicking the

natural 91:9 (Z:E) ratio of the tetradecenyl acetates, in combination with dodecyl acetate, is

effective for monitoring this pest[1].

Interestingly, studies on the pheromone blends of other leafroller species, such as the

obliquebanded leafroller (Choristoneura rosaceana), have shown that lures designed for those

species are selective against the redbanded leafroller[4][5]. This highlights the high degree of

specificity in the pheromone communication of these closely related pests.

While specific data directly comparing a wide array of commercial alternatives in a single study

is limited, the available information underscores the importance of using a species-specific lure

formulated with the correct pheromone components in the appropriate ratios. Standard

commercial lures for A. velutinana have been shown to be effective, with high trap captures that

are not significantly increased by even a 100-fold increase in lure loading.

Experimental Protocols
A common methodology for evaluating the performance of different pheromone lures involves

field trapping experiments. A typical experimental protocol is as follows:

Trap Selection: Pherocon® 1C "wing" traps or Delta traps are commonly used for monitoring

leafroller species[4][5].

Lure Preparation: Pheromone components are synthesized and formulated into lures, often

on rubber septa or in a polymer matrix, at various blend ratios and dosages.

Experimental Design: Traps baited with different lure formulations and unbaited control traps

are deployed in an orchard in a randomized block design. The distance between traps is

sufficient to avoid interference (typically >20 meters).

Data Collection: Traps are checked at regular intervals (e.g., weekly), and the number of

captured male moths of the target species is recorded.

Data Analysis: Statistical analysis (e.g., ANOVA) is used to compare the mean trap captures

for each lure formulation to determine significant differences in performance.
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Signaling Pathway and Experimental Workflow
The following diagrams illustrate the general signaling pathway of pheromone attraction in

moths and a typical experimental workflow for comparing lure performance.
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Caption: Pheromone signaling pathway in the redbanded leafroller.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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